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Compound of Interest

Compound Name: Ganoderenic acid c

Cat. No.: B10820508 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the chemical structure, properties,

and experimental characterization of Ganoderenic acid C, a triterpenoid found in the

medicinal mushroom Ganoderma lucidum.

Chemical Structure and Properties
Ganoderenic acid C is a lanostane-type triterpenoid, a class of complex natural products

known for their diverse biological activities. The definitive structure of Ganoderenic acid C was

elucidated by Komoda et al. in 1985. It is characterized by a tetracyclic core with a carboxylic

acid side chain.

IUPAC Name: (20E)-3β,7β,15α-trihydroxy-11,23-dioxo-lanosta-8,20(22)-dien-26-oic acid

Chemical Formula: C₃₀H₄₂O₇

Molecular Weight: 514.65 g/mol

Key Structural Features:

A lanostane tetracyclic scaffold.
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Hydroxyl groups at positions C-3, C-7, and C-15.

Ketone groups at positions C-11 and C-23.

A carboxylic acid group at C-26.

Double bonds at C-8 and C-20(22).

The following table summarizes the key physicochemical properties of Ganoderenic acid C.

Property Value Reference

Molecular Formula C₃₀H₄₂O₇ [1]

Molecular Weight 514.65 g/mol [1]

IUPAC Name

(20E)-3β,7β,15α-trihydroxy-

11,23-dioxo-lanosta-8,20(22)-

dien-26-oic acid

CAS Number 100665-42-7

PubChem CID 10346401 [1]

Spectroscopic Data for Structural Elucidation
The structure of Ganoderenic acid C was determined through a combination of spectroscopic

techniques, including Infrared (IR) spectroscopy, Mass Spectrometry (MS), and Nuclear

Magnetic Resonance (NMR) spectroscopy.

Infrared (IR) Spectroscopy
The IR spectrum of Ganoderenic acid C reveals the presence of key functional groups. The

spectral region between 1500 cm⁻¹ and 1800 cm⁻¹ is particularly useful for distinguishing

different types of ganoderic acids due to the characteristic absorptions of carbonyl groups.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of Ganoderenic acid C. The APCI mass spectra of related compounds often show peaks
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corresponding to [M-nH₂O + H]⁺ and a characteristic loss of 130 Da due to cleavage of the α,β-

bond in the side chain when a carbonyl group is present at C-23.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR and ¹³C-NMR spectroscopy are crucial for determining the detailed connectivity and

stereochemistry of the molecule. Although a complete, assigned NMR dataset for

Ganoderenic acid C is not readily available in a single public source, data for similar

ganoderic and ganoderenic acids have been published, allowing for structural comparisons.[3]

[4]

Experimental Protocols
The isolation and structural elucidation of Ganoderenic acid C involve a multi-step process, as

originally described by Komoda et al. (1985) and further elaborated in subsequent studies on

related compounds.

Isolation of Ganoderenic Acid C
Extraction: The dried and powdered fruiting bodies of Ganoderma lucidum are extracted with

a suitable organic solvent, such as methanol or ethanol.

Solvent Partitioning: The crude extract is then partitioned between different immiscible

solvents (e.g., ethyl acetate and water) to separate compounds based on their polarity. The

triterpenoid fraction is typically found in the less polar organic layer.

Chromatography: The triterpenoid-rich fraction is subjected to multiple rounds of column

chromatography.

Silica Gel Chromatography: Initial separation is often performed on a silica gel column

using a gradient of solvents with increasing polarity (e.g., a mixture of chloroform and

methanol).

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): Further

purification is achieved using RP-HPLC on a C18 column with a mobile phase typically

consisting of a mixture of acetonitrile and acidified water (e.g., with acetic or formic acid).

[3]
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Structure Elucidation
Spectroscopic Analysis: The purified compound is subjected to a suite of spectroscopic

analyses:

Infrared (IR) Spectroscopy: To identify the presence of functional groups like hydroxyls,

carbonyls, and carboxylic acids.

Mass Spectrometry (MS): To determine the molecular weight and obtain information about

the molecular formula and fragmentation patterns.

¹H-NMR and ¹³C-NMR Spectroscopy: To determine the carbon-hydrogen framework and

the connectivity of the atoms. Advanced 2D-NMR techniques like COSY, HSQC, and

HMBC are used to establish detailed structural assignments.

Chemical Derivatization: In some cases, chemical reactions, such as methylation of the

carboxylic acid group, are performed to aid in structural confirmation.

Quantitative Biological Activity
Ganoderenic acid C has been reported to exhibit cytotoxic activity against certain cancer cell

lines. The available quantitative data is summarized in the table below.

Cell Line Activity Type Value (IC₅₀) Reference

H460 Cytotoxicity 93 µM

Signaling Pathways
While the specific signaling pathways modulated by Ganoderenic acid C have not been

extensively studied, research on the broader class of ganoderic acids suggests potential

involvement in several key cellular signaling cascades. Ganoderic acids have been shown to

affect pathways such as TGF-β/Smad, MAPK, JAK/STAT, and NF-κB, which are critical in

inflammation, cell proliferation, and apoptosis.[5][6][7] Further research is needed to elucidate

the precise molecular targets and mechanisms of action of Ganoderenic acid C.

Visualization of Experimental Workflow
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The following diagram illustrates the general workflow for the isolation and structural elucidation

of Ganoderenic acid C.

Extraction and Fractionation
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Click to download full resolution via product page

Workflow for the isolation and structural elucidation of Ganoderenic acid C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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